M410

• Molecular Formula: C17H17Na2O7P
• Molecular Weight: 410.27
• Appearance: Solid powder
• synonyms: M410; M-410; M 410.; sodium (Z)-5-(3,5-dimethoxystyryl)-2-methoxyphenyl phosphate

Description

M410 is a vascular disrupting agent, which showed potent cytotoxic activity toward proliferating tumor cells and exhibited a similar cytotoxicity against multi-drug resistant (MDR) tumor cells. This compound inhibited bovine brain tubulin polymerization in a way similar to that of colchicine. In proliferating human umbilical vein endothelial cells (HUVECs), 20 nM of this compound induced cellular tubulin depolymerization within 4 h, which led to M phase arrest. This compound is a potent microtubule inhibitor that is cytotoxic, angiogenesis inhibiting and vascular targeting.

Scientific Research Applications

Environmental Applications

M410, part of the M41S family of mesoporous materials, shows significant potential in environmental applications. The synthesis, functionalization, and application of these silica-based mesoporous materials are highlighted in their use for catalysis, adsorption, and separation of target molecules. They are especially significant in environmental remediation, aiming to minimize environmental impacts and promote a green, clean, and sustainable approach (Costa et al., 2021).

Microbial Fuel Cells

This compound's role in microbial fuel cells (MFC) is another area of exploration. MFC research, involving the use of different scientific and engineering fields, requires an understanding of materials like this compound for constructing and analyzing system performance. This research contributes to renewable energy production and other applications (Logan et al., 2006).

Advanced Microscopy Methods

The material's contribution to the development of microscopy methods is significant. Studies of porous materials, including this compound, with advanced microscopy tools help in understanding multi-component, hierarchical, or composite materials. This compound's role in these studies is crucial for characterizing new porous structures (Anderson et al., 2004).

Water Treatment Processes

This compound materials, owing to their mesoporous nature, are effective in water treatment processes. Their high BET surface areas and uniform pore dimensions make them ideal for adsorption capacities in potable water treatment, demonstrating their utility in environmental conservation (Cooper & Burch, 1999).

Pore Size Effects

Research on this compound also includes studying the effect of pore size on adsorbate condensation and hysteresis. This is particularly relevant in materials science, where understanding the relationship between pore size and physical properties of materials can lead to innovative applications (Llewellyn et al., 1994).

Nanotechnology Applications

This compound and its variants are significant in nanotechnology, particularly in the fabrication of nanowires and 1D arrays. Their unique properties have made them a subject of study for applications in electronics, magneto-optic, biotechnology, and optoelectronics (Hernández-Vélez, 2006).

Novel Composite Structures

Research has explored the formation of novel nanocomposite structures based on this compound and polyethylene. This work contributes to the development of materials with unique properties, combining the advantages of mesoporous materials with those of polymers (He et al., 2002).